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Compound of Interest

Compound Name: 4-Isobutoxy-2-methylbenzoic acid

CAS No.: 175153-57-8

Cat. No.: B1359246

Get Quote

The 4-alkoxy-2-methylbenzoic acid framework is a significant structural motif in medicinal and

materials chemistry. It consists of a benzoic acid core substituted with a methyl group at the

ortho-position and an alkoxy group at the para-position. This arrangement of substituents

allows for a variety of steric and electronic properties to be imparted to the molecule, making it

a versatile building block in organic synthesis.[1][2] The carboxylic acid group provides a

handle for further chemical modifications, such as amidation or esterification, while the alkoxy

and methyl groups influence the molecule's lipophilicity, solubility, and interaction with biological

targets.[3] Derivatives of this scaffold have been explored for their potential as anti-

inflammatory, analgesic, and anticancer agents.[1][4][5]

Physicochemical and Spectroscopic Properties
The properties of 4-Isobutoxy-2-methylbenzoic acid can be predicted based on the known

data of its analogs. The introduction of the isobutoxy group, as compared to a methoxy or

ethoxy group, is expected to increase the molecular weight and lipophilicity, which would, in

turn, affect its melting point, boiling point, and solubility.
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Table 1: Physicochemical Properties of 4-Alkoxy-2-methylbenzoic Acid Analogs and Predicted

Properties for 4-Isobutoxy-2-methylbenzoic Acid.

Property
4-Methoxy-2-
methylbenzoic Acid

4-Ethoxy-2-
methylbenzoic Acid

4-Isobutoxy-2-
methylbenzoic Acid
(Predicted)

CAS Number 6245-57-4[6] 103323-97-3[7] 175153-57-8

Molecular Formula C₉H₁₀O₃[1] C₁₀H₁₂O₃[7] C₁₂H₁₆O₃

Molecular Weight 166.17 g/mol [6] 180.20 g/mol 208.25 g/mol

Appearance
White crystalline

powder[1]
Solid

White to off-white

solid

Melting Point 177-181 °C N/A ~160-170 °C

Solubility

Insoluble in water;

soluble in ethanol,

acetone, chloroform

N/A

Insoluble in water;

soluble in polar

organic solvents

Spectroscopic Characterization
The structural elucidation of 4-Isobutoxy-2-methylbenzoic acid would rely on standard

spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

isobutoxy group (a doublet for the two methyl groups, a multiplet for the methine proton, and

a doublet for the methylene protons), a singlet for the C2-methyl group, and distinct signals

for the aromatic protons. The carboxylic acid proton would appear as a broad singlet at the

downfield region of the spectrum.

¹³C NMR: The carbon NMR would display signals for the isobutoxy carbons, the aromatic

carbons (with the ipso-carbons showing characteristic shifts), the C2-methyl carbon, and the

carboxylic acid carbonyl carbon (typically in the 170-180 ppm range).[8]

IR Spectroscopy: The infrared spectrum would be characterized by a broad O-H stretching

band for the carboxylic acid (around 2500-3300 cm⁻¹), a sharp C=O stretching band (around
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1700-1725 cm⁻¹), and C-O stretching bands for the ether linkage.[8]

Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding

to the compound's molecular weight. Fragmentation patterns would likely involve the loss of

the isobutoxy group and the carboxylic acid moiety.[9]

Synthesis of 4-Isobutoxy-2-methylbenzoic Acid
A plausible and efficient synthetic route to 4-Isobutoxy-2-methylbenzoic acid is via the

Williamson ether synthesis, starting from 4-hydroxy-2-methylbenzoic acid and an isobutyl

halide.[10][11]

Synthetic Workflow
The overall synthetic strategy involves two key steps: the synthesis of the precursor 4-hydroxy-

2-methylbenzoic acid, followed by its O-alkylation.
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Caption: Proposed two-step synthesis of 4-Isobutoxy-2-methylbenzoic acid.

Detailed Experimental Protocol
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Step 1: Synthesis of 4-hydroxy-2-methylbenzoic acid

The synthesis of 4-hydroxy-2-methylbenzoic acid can be achieved through various methods,

including the Kolbe-Schmitt reaction of m-cresol, though this often requires high temperature

and pressure.[12] Alternative, milder methods have been developed.[12] For the purpose of

this guide, we will assume the availability of the starting material, 4-hydroxy-2-methylbenzoic

acid.

Step 2: O-Alkylation of 4-hydroxy-2-methylbenzoic acid (Williamson Ether Synthesis)[13]

Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

add 4-hydroxy-2-methylbenzoic acid (1.0 eq.).

Solvent and Base: Add a suitable polar aprotic solvent such as N,N-dimethylformamide

(DMF) or acetone. Add a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq.) or sodium

hydroxide (NaOH, 2.2 eq.).

Alkylating Agent: Add isobutyl bromide (1.1-1.5 eq.) to the stirring suspension at room

temperature.

Reaction: Heat the reaction mixture to a temperature between 60-100°C and monitor the

reaction progress by thin-layer chromatography (TLC). The reaction is typically complete

within 2-8 hours.

Workup: Cool the reaction mixture to room temperature. If an inorganic solid is present, filter

it off and rinse with a small amount of the reaction solvent.

Extraction: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve

the residue in an appropriate organic solvent (e.g., ethyl acetate) and water. Separate the

organic layer.

Purification of Intermediate Ester: The reaction initially forms the isobutyl ester of 4-
isobutoxy-2-methylbenzoic acid. This intermediate can be purified by column

chromatography.

Hydrolysis: The purified ester is then hydrolyzed to the carboxylic acid by refluxing with an

aqueous solution of a base (e.g., NaOH or KOH), followed by acidification with a mineral
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acid (e.g., HCl) to precipitate the product.

Final Purification: The crude 4-Isobutoxy-2-methylbenzoic acid can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water).

Potential Applications in Drug Discovery and
Materials Science
The 4-alkoxy-2-methylbenzoic acid scaffold is a promising starting point for the development of

new chemical entities with therapeutic or material applications.

Pharmaceutical Development
Substituted benzoic acids are a well-established class of compounds in medicinal chemistry.[4]

[14] The title compound and its derivatives could be investigated for a range of biological

activities:

Anti-inflammatory and Analgesic Agents: Many non-steroidal anti-inflammatory drugs

(NSAIDs) are carboxylic acid derivatives. The 4-alkoxy-2-methylbenzoic acid scaffold could

be explored for its potential to inhibit enzymes such as cyclooxygenases (COX-1 and COX-

2).[1]

Anticancer Agents: Quinoline derivatives bearing 4-alkoxy substituents have been identified

as potent topoisomerase I inhibitors with significant in vitro anticancer activity.[15][16] The 4-
isobutoxy-2-methylbenzoic acid core could be incorporated into similar heterocyclic

systems to explore their anticancer potential.

Antimicrobial Agents: The general structure of benzoic acid and its derivatives has been

associated with antimicrobial properties.[3]
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Caption: Potential applications derived from the 4-alkoxy-2-methylbenzoic acid scaffold.

Polymer and Materials Chemistry
Aromatic carboxylic acids are used as monomers or additives in the synthesis of specialty

polymers.[1] The isobutoxy group in 4-Isobutoxy-2-methylbenzoic acid could impart

increased thermal stability and chemical resistance to polymers. Its aromatic nature also makes

it a candidate for use in the synthesis of liquid crystals and other advanced materials.[17]

Safety and Handling
Specific toxicity data for 4-Isobutoxy-2-methylbenzoic acid is not available. However, based

on related benzoic acid derivatives, the following general precautions should be observed:

Hazard Statements (Inferred): May be harmful if swallowed. Causes skin irritation. Causes

serious eye irritation. May cause respiratory irritation.[7]

Precautionary Measures: Handle in a well-ventilated area or under a fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Avoid inhalation of dust and contact with skin and eyes.[18]

Conclusion
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While specific information on 4-Isobutoxy-2-methylbenzoic acid (CAS 175153-57-8) is

scarce, a comprehensive understanding of its properties, synthesis, and potential applications

can be derived from the well-documented chemistry of the 4-alkoxy-2-methylbenzoic acid

class. This scaffold represents a versatile platform for the development of new pharmaceuticals

and advanced materials. The synthetic route via Williamson ether synthesis is a reliable

method for accessing this and related compounds, opening avenues for further research and

development in various scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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